N-(3-phenylpropyl)-3-(2-propyl-1H-benzimidazol-5-yl)propanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C27H20FN5O5/c1-15-5-7-19-24(35)20(27-31-25(32-38-27)16-3-2-4-17(28)11-16)13-33(26(19)29-15)14-23(34)30-18-6-8-21-22(12-18)37-10-9-36-21/h2-8,11-13H,9-10,14H2,1H3,(H,30,34)
• InChI Key: OCVMVXQUZALAJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC4=C(C=C3)OCCO4)C5=NC(=NO5)C6=CC(=CC=C6)F
• Molecular Formula: C27H20FN5O5
• Molecular Weight: 513.5 g/mol

Description

N-(3-phenylpropyl)-3-(2-propyl-1H-benzimidazol-5-yl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as P7C3, and it has been found to have neuroprotective properties. In

Scientific Research Applications

Tumor Hypoxia Markers

N-(3-phenylpropyl)-3-(2-propyl-1H-benzimidazol-5-yl)propanamide derivatives have been explored for their potential as tumor hypoxia markers. One study synthesized and evaluated three radioiodinated nitroimidazole analogues for their ability to accumulate in hypoxic tumor cells but not in aerobic cells. These compounds showed promise in localizing tumors and eliminating from them slowly, suggesting their utility in identifying and targeting hypoxic tumor regions (Zejun Li et al., 2005).

Anticonvulsant Studies

Another area of application is in the development of anticonvulsant drugs. N-Benzyl-3-[(chlorophenyl)amino]propanamides, structurally related compounds, were synthesized and found to exhibit significant anticonvulsant activity in various seizure models, highlighting their potential for use against generalized seizures (A. Idris et al., 2011).

Herbicidal Activity

The synthesis of N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, a compound related to N-(3-phenylpropyl)-3-(2-propyl-1H-benzimidazol-5-yl)propanamide, demonstrated moderate to good selective herbicidal activity against certain plant species. This suggests its potential application in agricultural chemistry for weed control (Man‐Yun Liu & De-Qing Shi, 2014).

Material Science

In material science, N-phenyl derivatives have been synthesized and polymerized to obtain novel polymers with improved properties such as high heat resistance and lower water absorption. This research indicates potential applications in developing new materials with enhanced performance for various industrial applications (Guangtao Qian et al., 2021).

Antimicrobial Activity

N-(naphthalen-1-yl)propanamide derivatives, related to the chemical structure of interest, have been studied for their antimicrobial properties. These compounds showed notable activity against various bacteria and fungi, suggesting their potential for development into new antimicrobial agents (A. Evren et al., 2020).